Cas no 1346600-57-4 (Allylprodine-d5 Hydrochloride)

• Product Name: Allylprodine-d5 Hydrochloride
• CAS No: 1346600-57-4
• CID: 4672767
• Update Time: 2025-05-23

Allylprodine-d5 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Allylprodine-d5 Hydrochloride

Additional information on Allylprodine-d5 Hydrochloride

Allylprodine-d5 Hydrochloride: An Overview of a Promising Compound (CAS No. 1346600-57-4)

Allylprodine-d5 Hydrochloride (CAS No. 1346600-57-4) is a deuterated derivative of Allylprodine, a compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This deuterated form offers unique advantages in terms of stability and metabolic behavior, making it a valuable tool in various research applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and potential applications of Allylprodine-d5 Hydrochloride.

Chemical Properties

Allylprodine-d5 Hydrochloride is a white crystalline solid with a molecular formula of C18H22D5NO·HCl and a molecular weight of approximately 338.87 g/mol. The presence of deuterium atoms (D) in the molecule significantly alters its physical and chemical properties compared to its non-deuterated counterpart. Deuteration can enhance the stability of the compound by reducing the rate of metabolic degradation, thereby extending its half-life in biological systems. This property is particularly advantageous in drug development, where prolonged drug action is often desired.

The solubility of Allylprodine-d5 Hydrochloride in water is moderate, and it is more soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO). This solubility profile makes it suitable for various experimental conditions, including cell culture studies and animal models. Additionally, the compound exhibits good thermal stability, which facilitates its storage and handling in laboratory settings.

Biological Activities

Allylprodine-d5 Hydrochloride has been extensively studied for its pharmacological properties, particularly its interactions with opioid receptors. Opioid receptors are a family of G protein-coupled receptors (GPCRs) that play crucial roles in pain modulation, reward pathways, and other physiological processes. The compound has been shown to exhibit high affinity for μ-opioid receptors (MORs), which are the primary targets for many analgesic drugs.

Recent research has highlighted the potential of deuterated compounds like Allylprodine-d5 Hydrochloride in improving the therapeutic index of opioid analgesics. A study published in the Journal of Medicinal Chemistry demonstrated that deuterium substitution can enhance the binding affinity and selectivity of opioid ligands for MORs, potentially leading to more effective pain management with reduced side effects.

In addition to its analgesic properties, Allylprodine-d5 Hydrochloride has been investigated for its potential use in treating addiction disorders. Opioid addiction is a significant public health issue, and compounds that can modulate opioid receptor activity without causing severe side effects are highly sought after. Preclinical studies have shown that deuterated opioids can reduce the risk of tolerance and dependence, making them promising candidates for addiction therapy.

Clinical Applications

The potential clinical applications of Allylprodine-d5 Hydrochloride are diverse and promising. In pain management, the compound's enhanced stability and receptor selectivity could lead to more effective analgesic treatments with fewer adverse effects such as respiratory depression and constipation. Clinical trials are currently underway to evaluate the safety and efficacy of deuterated opioids in various pain conditions.

In addiction therapy, Allylprodine-d5 Hydrochloride may offer a novel approach to managing opioid use disorders. By modulating opioid receptor activity without inducing euphoria or reinforcing behavior, this compound could help patients achieve sustained recovery without relapse. Early clinical studies have shown promising results, but further research is needed to fully understand its therapeutic potential.

Safety Considerations

Safety is a critical aspect when evaluating any new compound for clinical use. Preclinical toxicity studies have indicated that Allylprodine-d5 Hydrochloride has a favorable safety profile at therapeutic doses. However, as with all opioids, there is a risk of respiratory depression and other side effects at higher doses. Therefore, careful dosing and monitoring are essential during clinical trials.

To ensure patient safety, researchers are also exploring ways to minimize the risk of abuse associated with opioid medications. One approach involves developing formulations that are less susceptible to misuse or abuse. For example, extended-release formulations or combination therapies with antagonists can reduce the likelihood of abuse while maintaining therapeutic efficacy.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on Allylprodine-d5 Hydrochloride highlights its potential as a valuable tool in both basic research and clinical applications. Its unique chemical properties and biological activities make it an attractive candidate for developing more effective analgesics and addiction therapies. As our understanding of opioid receptor biology continues to evolve, compounds like Allylprodine-d5 Hydrochloride will likely play an increasingly important role in advancing medical treatments.